4-cyanophenyl 5-bromo-2-furoate

• IUPAC Name: (4-cyanophenyl) 5-bromofuran-2-carboxylate
• InChI: InChI=1S/C12H6BrNO3/c13-11-6-5-10(17-11)12(15)16-9-3-1-8(7-14)2-4-9/h1-6H
• InChI Key: TZPNKPWACVRTRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)OC(=O)C2=CC=C(O2)Br
• Molecular Formula: C12H6BrNO3
• Molecular Weight: 292.08 g/mol

Description

4-cyanophenyl 5-bromo-2-furoate is a compound that has been explored in various scientific research areas due to its unique chemical properties. The compound's structure and reactivity make it a subject of interest in the synthesis of more complex chemical entities, contributing to fields such as materials science, organic chemistry, and pharmaceuticals.

Synthesis Analysis

The synthesis of 4-cyanophenyl 5-bromo-2-furoate involves multiple steps, beginning with the preparation of key intermediates. For example, Bajić et al. (1996) describe synthesizing 2,5-bis-(4-cyanophenyl)-furan through multiple approaches, laying foundational methods that can be adapted for the synthesis of 4-cyanophenyl 5-bromo-2-furoate (Bajić, Kumar, & Boykin, 1996). This research highlights the adaptability of furan synthesis techniques to produce specific substituted furan derivatives.

Molecular Structure Analysis

The molecular structure of 4-cyanophenyl 5-bromo-2-furoate is characterized by its furan backbone substituted with cyanophenyl and bromo groups. This structure has been studied using NMR techniques, as demonstrated by Bellina et al. (2001) in their work on the selective synthesis of related furanones, which help understand the electronic and spatial configuration of similar molecules (Bellina, Anselmi, Viel, Mannina, & Rossi, 2001).

Chemical Reactions and Properties

4-cyanophenyl 5-bromo-2-furoate undergoes various chemical reactions due to the presence of reactive sites in its structure. The bromo and cyano groups present opportunities for nucleophilic substitution and cross-coupling reactions. For instance, palladium-catalyzed reactions utilizing alkyl 5-bromo-2-furoate as a starting material have been explored by Tamaru et al. (1978), demonstrating the compound’s reactivity and potential in synthesizing diverse furan derivatives (Tamaru, Yamada, & Yoshida, 1978).

Safety and Hazards

Sigma-Aldrich does not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity. For safety and hazard information, it’s recommended to refer to its MSDS.